Cas no 892760-04-2 (3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product name: 3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892760-04-2
• MF: C₂₇H₂₅FN₂O₃S
• MW: 476.562409162521
• CID: 6397129
• PubChem ID: 18560610

3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• 3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-piperidin-1-ylquinolin-4-one
• 1-benzyl-6-fluoro-3-(phenylsulfonyl)-7-piperidin-1-ylquinolin-4(1H)-one
• AKOS001917413
• F1609-1224
• 892760-04-2
• 1-benzyl-6-fluoro-3-(phenylsulfonyl)-7-(piperidin-1-yl)quinolin-4(1H)-one
• 4(1H)-Quinolinone, 6-fluoro-1-(phenylmethyl)-3-(phenylsulfonyl)-7-(1-piperidinyl)-

• Inchi： 1S/C27H25FN2O3S/c28-23-16-22-24(17-25(23)29-14-8-3-9-15-29)30(18-20-10-4-1-5-11-20)19-26(27(22)31)34(32,33)21-12-6-2-7-13-21/h1-2,4-7,10-13,16-17,19H,3,8-9,14-15,18H2
• InChI Key： OWWUAEGJRURBQJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(F)C(N3CCCCC3)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 476.15699200g/mol
• Monoisotopic Mass: 476.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1Ų
• XLogP3: 5.3

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 707.4±60.0 °C(Predicted)
• pka: 1.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

3-(Benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one: A Comprehensive Overview

The compound 3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one, identified by the CAS number 892760-04-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of quinolones, which are known for their versatile structures and wide-ranging biological activities. The molecule's structure is characterized by the presence of a benzenesulfonyl group at position 3, a benzyl group at position 1, a fluoro substituent at position 6, and a piperidinyl group at position 7, all of which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, allowing researchers to explore their potential in drug discovery and materials science. The quinoline core of this compound serves as a scaffold for various functional groups, making it an attractive target for medicinal chemists. The benzenesulfonyl group, in particular, is known to enhance the molecule's stability and solubility, while the fluoro substituent introduces electron-withdrawing effects that can modulate the compound's reactivity and bioavailability.

One of the most promising applications of this compound lies in its potential as a lead molecule in the development of novel therapeutic agents. Studies have shown that quinolone derivatives can exhibit potent anti-inflammatory, antiviral, and anticancer activities. For instance, researchers have demonstrated that similar compounds can inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The presence of electron-withdrawing groups like the benzenesulfonyl and fluoro substituents can significantly influence the electronic properties of the molecule, making it a candidate for use in organic electronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials, where its ability to modulate electron transport properties could lead to more efficient devices.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Key steps include Suzuki coupling reactions for forming carbon-carbon bonds and nucleophilic substitutions for introducing functional groups. These methods not only ensure high yields but also allow for fine-tuning of the molecule's structure to optimize its desired properties.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of this compound. Preliminary studies suggest that under certain conditions, it can undergo enzymatic degradation, reducing its environmental footprint compared to traditional synthetic compounds.

In conclusion, 3-(benzenesulfonyl)-1-benzyl-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one represents a fascinating example of how advanced synthetic techniques can yield molecules with multifaceted applications. Its unique structure and functional groups make it a valuable asset in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in driving innovation across various scientific disciplines.